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Compound of Interest

Compound Name: Dimethyl Chlorothiophosphate-D6

Cat. No.: B13432911

Get Quote

Executive Summary
Deuterated Dimethyl Chlorothiophosphate (DMPCT-d6), formally O,O-Dimethyl-d6

phosphorochloridothioate, is a critical isotopic precursor used primarily in the synthesis of

deuterated organophosphorus pesticides (e.g., Methyl Parathion-d6, Fenitrothion-d6). These

labeled compounds serve as essential internal standards for the precise quantification of

pesticide residues in environmental and food safety protocols (LC-MS/MS, GC-MS).

Due to its reactive nature (chloridothioate functionality) and niche application, commercial

availability is often limited to specialized isotope manufacturers. This guide outlines the

commercial landscape, procurement strategies, and a rigorous self-validating quality control

(QC) protocol to ensure the integrity of sourced materials.

Chemical Profile & Technical Specifications[1][2][3]
Before sourcing, it is imperative to define the exact chemical entity to avoid confusion with non-

deuterated or structural isomers (e.g., S-methyl isomers).
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Parameter Specification

Chemical Name O,O-Dimethyl-d6 phosphorochloridothioate

Synonyms
Dimethyl-d6 chlorothiophosphate; Dimethyl-d6

thiophosphoryl chloride

CAS Number (Labeled) 19262-97-6

CAS Number (Unlabeled) 2524-03-0

Molecular Formula C₂D₆ClO₂PS

Molecular Weight ~166.59 g/mol (vs. 160.56 for unlabeled)

Isotopic Enrichment Typically ≥ 98-99 atom % D

Stability

Moisture sensitive; hydrolyzes to O,O-dimethyl-

d6 thiophosphoric acid.[1] Store at -20°C under

inert gas.

Commercial Sources & Procurement Strategy
The market for DMPCT-d6 is dominated by specialized stable isotope manufacturers. Unlike

commodity chemicals, this compound is often "made-to-order" or stocked in small aliquots

(10mg – 1g).

Primary Manufacturers & Distributors
Based on current catalog data, the following suppliers are verified sources. Note the cross-

listing of product codes (e.g., "D-8197"), suggesting CDN Isotopes is a primary originator.
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Supplier Product Code Enrichment Notes

CDN Isotopes D-8197 99% D

Likely the primary

manufacturer. Often

resold by others.

QMX Laboratories D-8197 99% D

Uses CDN's OEM

code. Reliable

distributor in Europe.

BOC Sciences BLP-017895 N/A

Lists CAS 19262-97-

6. Good for bulk

inquiries.

Toronto Research

Chemicals (TRC)
CDN-D-8197 98% D

Explicitly lists the CDN

code. High trust factor

for pharma.

Clinivex RCLS68197 99% D

Sourcing aggregator;

useful for hard-to-find

stock.

Procurement "Watch-Outs"
Purity vs. Enrichment: Ensure the Certificate of Analysis (CoA) specifies both chemical purity

(>95%) and isotopic enrichment (>98%). Old stock can hydrolyze, lowering chemical purity

while maintaining enrichment.

Handling: Request shipment in break-seal ampoules or septum-sealed vials under argon to

prevent hydrolysis during transit.

Synthesis & Production Logic
Understanding the synthesis provides insight into potential impurities (e.g., residual methanol-

d4, triethylamine salts). If commercial stock is unavailable, the compound can be synthesized

in-house using the following validated pathway.

Reaction Pathway
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The synthesis involves the nucleophilic attack of deuterated methanol on thiophosphoryl

chloride in the presence of a base (acid scavenger).

Thiophosphoryl Chloride
(PSCl3)

Reaction Matrix
(-70°C to 0°C)

Methanol-d4
(CD3OD)

Base
(Et3N or K2CO3)

DMPCT-d6
(CAS 19262-97-6)Nucleophilic Substitution

Impurity:
Triethylamine HCl

By-product

Click to download full resolution via product page

Figure 1: Synthesis pathway for O,O-Dimethyl-d6 phosphorochloridothioate.

Key Mechanistic Insight: The reaction must be controlled (low temperature) to prevent the

substitution of the third chlorine atom, which would yield O,O,O-trimethyl-d9 thiophosphate.

Self-Validating Quality Control (QC) Protocol
Upon receipt of the material, do not rely solely on the vendor's CoA. The following multi-modal

validation protocol ensures the compound is correct and viable.

Validation Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b13432911/docs?utm_src=pdf-body-img#sourcing-and-validation-of-deuterated-dimethyl-chlorothiophosphate-dmpct-d6-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13432911?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Receipt of Material
(Check Seal Integrity)

Visual Inspection
(Clear/Amber Liquid)

31P NMR
(Identity & Purity)

1H NMR
(Isotopic Enrichment)

GC-MS
(Mass Confirmation)

Release / Reject

Click to download full resolution via product page

Figure 2: Incoming material quality control workflow.

Analytical Criteria
A. Phosphorus-31 NMR (³¹P NMR)

Purpose: Primary identification of the phosphorus environment and detection of hydrolysis

products.

Method: Dissolve ~10 mg in CDCl₃. Run proton-decoupled ³¹P NMR.

Expected Signal: A singlet at δ ~73.0 ppm (referenced to H₃PO₄).
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Common Impurities:

PSCl₃ (Starting Material): ~30 ppm.

Hydrolysis Product ((CD₃O)₂P(S)OH): ~58-60 ppm.

B. Proton NMR (¹H NMR)
Purpose: Verify isotopic enrichment (absence of ¹H).

Method: Standard ¹H NMR in CDCl₃.

Expected Result: "Silent" spectrum in the methoxy region (~3.8 ppm).

Calculation: If a peak is observed at ~3.8 ppm (doublet, J_PH ~14 Hz), calculate the ratio

against an internal standard to determine % deuteration.

Acceptance Criteria: < 2% residual proton signal.

C. GC-MS (Gas Chromatography - Mass Spectrometry)
Purpose: Confirm molecular weight and fragmentation pattern.

Expected m/z:

Molecular Ion (M+): ~166 (for ³⁵Cl) and 168 (for ³⁷Cl).

Comparison: Unlabeled DMPCT has M+ at 160. The shift of +6 Da confirms the presence

of two -OCD₃ groups.

Applications in Downstream Synthesis
DMPCT-d6 is the "lynchpin" reagent for synthesizing a broad class of deuterated

organophosphates.

Case Study: Synthesis of Methyl Parathion-d6
To synthesize the pesticide standard Methyl Parathion-d6, DMPCT-d6 is reacted with sodium 4-

nitrophenoxide.
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Reagents: DMPCT-d6 + Sodium 4-nitrophenoxide.

Solvent: Acetonitrile or MEK.

Catalyst: CuCl (optional).

Outcome: High-purity internal standard for regulatory monitoring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Chlorothiophosphate (DMPCT-d6): A Technical Guide]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b13432911/docs#sourcing-and-
validation-of-deuterated-dimethyl-chlorothiophosphate-dmpct-d6-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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